Cas no 30484-10-7 (7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one)
30484-10-7 structure
Product Name:7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one
CAS No:30484-10-7
MF:C10H9ClOS
MW:212.695860624313
MDL:MFCD11207703
CID:2821298
PubChem ID:12674302
Update Time:2025-04-21
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one
- 30484-10-7
- DTXSID10506462
- FBA48410
- G42621
- 7-Chloro-3,4-dihydro-1-benzothiepin-5(2H)-one
- 1-Benzothiepin-5(2H)-one, 7-chloro-3,4-dihydro-
- AKOS009327565
- Z384973648
- CS-0265560
- EN300-99270
-
- MDL： MFCD11207703
- Inchi： 1S/C10H9ClOS/c11-7-3-4-10-8(6-7)9(12)2-1-5-13-10/h3-4,6H,1-2,5H2
- InChI Key： IFQZQOUBWXDUSP-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(CCCS2)=O
Computed Properties
- Exact Mass: 212.0062638g/mol
- Monoisotopic Mass: 212.0062638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 42.4Ų
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C593050-10mg |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C593050-50mg |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C593050-100mg |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Enamine | EN300-99270-0.05g |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 95% | 0.05g |
$85.0 | 2024-05-20 | |
| Enamine | EN300-99270-0.1g |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 95% | 0.1g |
$127.0 | 2024-05-20 | |
| Enamine | EN300-99270-0.25g |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 95% | 0.25g |
$181.0 | 2024-05-20 | |
| Enamine | EN300-99270-0.5g |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 95% | 0.5g |
$285.0 | 2024-05-20 | |
| Enamine | EN300-99270-1.0g |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 95% | 1.0g |
$365.0 | 2024-05-20 | |
| Enamine | EN300-99270-2.5g |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 95% | 2.5g |
$713.0 | 2024-05-20 | |
| Enamine | EN300-99270-5.0g |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one |
30484-10-7 | 95% | 5.0g |
$1054.0 | 2024-05-20 |
7-chloro-2,3,4,5-tetrahydro-1-benzothiepin-5-one Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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